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Introduction

Desmethyl ferroquine (DMFQ), also known as mono-N-demethyl ferroquine or SSR97213, is
the major and pharmacologically active metabolite of the novel antimalarial drug, ferroquine
(FQ, SSR97193).[1][2] Ferroquine, an organometallic compound developed to overcome
widespread chloroquine (CQ) resistance, undergoes metabolic N-demethylation to form DMFQ.
[3][4] This metabolite significantly contributes to the overall and sustained antimalarial activity
observed after the administration of ferroquine, exhibiting a longer terminal half-life than its
parent compound.[1][2][5] This document provides a comprehensive overview of the in vitro
activity of desmethyl ferroquine against Plasmodium falciparum, its metabolic generation, and
putative mechanisms of action.

In Vitro Antiplasmodial Activity

Desmethyl ferroquine demonstrates potent activity against both chloroquine-sensitive (CQS)
and chloroquine-resistant (CQR) strains of P. falciparum. Its efficacy, while slightly reduced
compared to the parent compound ferroquine, remains significantly higher than that of
chloroquine, particularly against resistant strains.[3]
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Table 1: Comparative In Vitro Activity (IC50) of
Desmethyl Ferroquine and Related Compounds against

P. falciparum Strains
Chloroquine

Compound Strain o IC50 (nM) Reference(s)
Susceptibility

Desmethyl
Ferroquine 3D7 Sensitive <45 [5]
(DMFQ)
w2 Resistant <45 [5]
Thai Border Multi-drug 37.0 (95% CI: 6171
Isolates (n=64) Resistant 34.3-39.9)
Ferroquine (FQ) 3D7 Sensitive 10-30 [6][8]
w2 Resistant 10-30 [6][8]
Thai Border Multi-drug 9.3 (95% ClI: 8.7- 7]
Isolates (n=65) Resistant 10.0)
Chloroquine -
3D7 Sensitive ~20 [3]
(CQ)
W2 Resistant > 200 [3]

Note: IC50 values can vary between studies due to different experimental conditions.

Metabolic Pathway of Ferroquine to Desmethyl
Ferroquine

Ferroquine is primarily metabolized in the liver via an oxidative N-dealkylation pathway.[4][5]
This process is catalyzed by several cytochrome P450 (CYP) isoforms, including CYP2C9,
CYP2C19, CYP3A4, and potentially CYP2D6 in some individuals.[3][9] The major metabolic
route involves the removal of one methyl group from the terminal nitrogen atom of the side
chain to produce the active mono-N-desmethyl ferroquine (DMFQ). A subsequent
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demethylation can occur to form the di-N,N-desmethyl ferroquine (di-DMFQ), which has
substantially lower antimalarial activity.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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